Cas no 96735-12-5 (Methyl 3-Chloro-5-isoxazolecarboxylate)

Methyl 3-Chloro-5-isoxazolecarboxylate structure
96735-12-5 structure
Product Name:Methyl 3-Chloro-5-isoxazolecarboxylate
CAS No:96735-12-5
MF:C5H4ClNO3
MW:161.543160438538
CID:800572
PubChem ID:13395799
Update Time:2025-04-19

Methyl 3-Chloro-5-isoxazolecarboxylate Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxylicacid, 3-chloro-, methyl ester
    • 5-Isoxazolecarboxylicacid,3-chloro-,methylester(9CI)
    • 96735-12-5
    • 3-Chloroisoxazole-5-carboxylic acid methyl ester
    • METHYL 3-CHLORO-1,2-OXAZOLE-5-CARBOXYLATE
    • Methyl3-chloroisoxazole-5-carboxylate
    • CCFKHULWMPQVLS-UHFFFAOYSA-N
    • SCHEMBL11899421
    • methyl 3-chloroisoxazole-5-carboxylate
    • Methyl 3-Chloro-5-isoxazolecarboxylate
    • Inchi: 1S/C5H4ClNO3/c1-9-5(8)3-2-4(6)7-10-3/h2H,1H3
    • InChI Key: CCFKHULWMPQVLS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)OC)ON=1

Computed Properties

  • Exact Mass: 160.9879707g/mol
  • Monoisotopic Mass: 160.9879707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52.3Ų

Methyl 3-Chloro-5-isoxazolecarboxylate Pricemore >>

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